4-Methylidenespiro[2.7]decane

• CAS No.: 119489-88-2
• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• IUPAC Name: 10-methylidenespiro[2.7]decane
• InChI: InChI=1S/C11H18/c1-10-6-4-2-3-5-7-11(10)8-9-11/h1-9H2
• InChI Key: QOQIEULYFLBOBV-UHFFFAOYSA-N
• Canonical SMILES: C=C1CCCCCCC12CC2

Description

4-Methylidenespiro[2.7]decane is a useful research compound. Its molecular formula is C11H18 and its molecular weight is 150.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

64.3 g (180 mmol) of methyltriphenylphosphonium bromide was added while stirring under nitrogen to a solution of 19.1 g (170 mmol) of potassium tert-butylate in 350 ml of dry tetrahydrofuran and the mixture was heated to reflux. Then, a solution of 22.8 g (150 mmol) of spiro[2.7]decan-4-one in 50 ml of dry tetrahydrofuran was added dropwise to the boiling reaction mixture. The mixture was heated under reflux for a further 2 hours. After cooling, the reaction mixture was poured into 11 of tert-butyl methyl ether/water (1:1). The organic phase was separated and the aqueous phase was extracted twice with 500 ml of tert-butyl methyl ether. The organic extracts were combined, dried over sodium sulfate and concentrated on a rotary evaporator. After flash chromatography (n-pentane, Rf=0.97) on silica gel, there was obtained 17.1 g (76%) of 4-methylenespiro[2.7]decane (V, n=2) as a colorless liquid with the following properties: